Cas no 2725790-92-9 (2-(3-fluoroazetidin-1-yl)acetonitrile)

• Product Name: 2-(3-fluoroazetidin-1-yl)acetonitrile
• CAS No: 2725790-92-9
• MF: C₅H₇FN₂
• MW: 114.120884180069
• CID: 5882212
• PubChem ID: 155290025
• Update Time: 2026-03-11

2-(3-fluoroazetidin-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoroazetidin-1-yl)acetonitrile
• 3-Fluoro-1-azetidineacetonitrile
• E77499
• 2725790-92-9
• MFCD32767098
• PS-20929

• Inchi： 1S/C5H7FN2/c6-5-3-8(4-5)2-1-7/h5H,2-4H2
• InChI Key： HLBQWXSFBBSFPW-UHFFFAOYSA-N
• SMILES： N1(CC#N)CC(F)C1

Computed Properties

• Exact Mass: 114.05932639g/mol
• Monoisotopic Mass: 114.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 178.1±35.0 °C(Predicted)
• pka: 2.50±0.10(Predicted)

Additional information on 2-(3-fluoroazetidin-1-yl)acetonitrile

Introduction to 2-(3-fluoroazetidin-1-yl)acetonitrile (CAS No. 2725790-92-9)

2-(3-fluoroazetidin-1-yl)acetonitrile, with the chemical formula C₅H₆FNO, is a significant compound in the field of pharmaceutical and medicinal chemistry. This compound, identified by its unique CAS number 2725790-92-9, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluoroazetidine moiety in its structure imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery.

The compound's structure consists of an acetonitrile group attached to a fluorinated azetidine ring. This arrangement not only enhances its reactivity but also allows for diverse modifications, which are crucial for optimizing its pharmacological properties. In recent years, there has been growing interest in fluorinated heterocycles due to their ability to improve metabolic stability, binding affinity, and overall bioavailability of drug candidates.

One of the most compelling aspects of 2-(3-fluoroazetidin-1-yl)acetonitrile is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in cancer metabolism. The fluoroazetidine ring is particularly adept at interacting with specific amino acid residues in these enzymes, leading to potent inhibition.

In the realm of medicinal chemistry, the introduction of fluorine atoms into molecular structures is a well-established strategy to enhance drug-like properties. The fluorine atom's ability to influence electronic distribution and steric interactions makes it an invaluable tool for fine-tuning the pharmacokinetic profile of potential therapeutics. 2-(3-fluoroazetidin-1-yl)acetonitrile exemplifies this principle, as it serves as a versatile intermediate in the synthesis of fluorinated analogs with improved pharmacological profiles.

Recent advancements in computational chemistry have further highlighted the potential of 2-(3-fluoroazetidin-1-yl)acetonitrile. Molecular modeling studies have demonstrated that the compound can be effectively incorporated into drug-like scaffolds designed to target specific disease pathways. These studies suggest that modifications to the fluoroazetidine moiety can significantly alter the compound's binding affinity and selectivity, making it an attractive candidate for further development.

The pharmaceutical industry has been particularly keen on exploring fluorinated azetidines due to their unique combination of chemical stability and biological activity. 2-(3-fluoroazetidin-1-yl)acetonitrile has been used in several high-throughput screening campaigns aimed at identifying new lead compounds for treating infectious diseases and inflammatory disorders. Preliminary results from these campaigns indicate that derivatives of this compound exhibit significant efficacy in preclinical models.

The synthesis of 2-(3-fluoroazetidin-1-yl)acetonitrile involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the preparation of a fluorinated azetidine precursor, which is then functionalized with an acetonitrile group. Advanced synthetic techniques, such as cross-coupling reactions and transition metal catalysis, have been employed to achieve high yields and purity levels. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The biological activity of 2-(3-fluoroazetidin-1-yl)acetonitrile has been extensively studied in vitro and in vivo. Research has shown that this compound interacts with various biological targets, including enzymes and receptors involved in signal transduction pathways. Its ability to modulate these pathways makes it a promising candidate for developing drugs that can treat a wide range of diseases. For example, studies have demonstrated its potential role in inhibiting kinases associated with cancer cell proliferation.

The development of novel therapeutic agents relies heavily on the availability of high-quality starting materials like 2-(3-fluoroazetidin-1-yl)acetonitrile. Its use in synthetic chemistry not only facilitates the creation of new drug candidates but also contributes to our understanding of how structural modifications influence biological activity. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.

In conclusion, 2-(3-fluoroazetidin-1-yl)acetonitrile (CAS No. 2725790-92-9) is a versatile and valuable compound with significant potential in pharmaceutical research and development. Its unique structure, characterized by a fluoroazetidine moiety, makes it an excellent scaffold for designing novel therapeutic agents. The growing body of research on this compound underscores its importance as a building block for future drugs targeting various diseases.